Cas no 1965308-90-0 (2-(5-Bromo-pyridin-3-yl)-ethylamine dihydrochloride)

2-(5-Bromo-pyridin-3-yl)-ethylamine dihydrochloride is a brominated pyridine derivative with an ethylamine side chain, commonly used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include high purity and stability in the dihydrochloride salt form, ensuring reliable performance in coupling reactions and other synthetic applications. The bromo-substitution at the 5-position of the pyridine ring enhances reactivity for further functionalization, making it valuable for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The ethylamine moiety provides a handle for additional derivatization, expanding its utility in medicinal chemistry. This compound is particularly useful in the development of bioactive molecules, offering consistent quality for research and industrial-scale applications.
2-(5-Bromo-pyridin-3-yl)-ethylamine dihydrochloride structure
1965308-90-0 structure
Product Name:2-(5-Bromo-pyridin-3-yl)-ethylamine dihydrochloride
CAS No:1965308-90-0
MF:C7H11BrCl2N2
MW:273.985638856888
MDL:MFCD28398107
CID:4778020
Update Time:2026-02-27

2-(5-Bromo-pyridin-3-yl)-ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Bromo-pyridin-3-yl)-ethylamine dihydrochloride
    • SB34920
    • MDL: MFCD28398107
    • Inchi: 1S/C7H9BrN2.2ClH/c8-7-3-6(1-2-9)4-10-5-7;;/h3-5H,1-2,9H2;2*1H
    • InChI Key: ASOFBWMQHXWFSM-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)CCN.Cl.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Topological Polar Surface Area: 38.9

2-(5-Bromo-pyridin-3-yl)-ethylamine dihydrochloride Security Information

2-(5-Bromo-pyridin-3-yl)-ethylamine dihydrochloride Pricemore >>

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